An In-depth Technical Guide to the Chemical Properties of (1S)-Cyclopent-2-ene-1-carboxylic Acid
An In-depth Technical Guide to the Chemical Properties of (1S)-Cyclopent-2-ene-1-carboxylic Acid
For Researchers, Scientists, and Drug Development Professionals
This document provides a comprehensive overview of the chemical and physical properties of (1S)-Cyclopent-2-ene-1-carboxylic acid, a chiral unsaturated carboxylic acid. It serves as a valuable building block in asymmetric synthesis due to its stereodefined structure and versatile functional groups. This guide consolidates available data on its properties, reactivity, and potential biological significance, offering detailed experimental protocols for its preparation and analysis.
Core Chemical and Physical Properties
(1S)-Cyclopent-2-ene-1-carboxylic acid is a chiral molecule featuring a five-membered ring with a single double bond and a carboxylic acid functional group at a stereogenic center. Its chemical identity is well-defined by the following identifiers and properties. While experimental data for the pure (1S)-enantiomer is limited, computed values and data for the racemic mixture provide valuable insights.
Table 1: Physicochemical Properties of Cyclopent-2-ene-1-carboxylic Acid
| Property | Value | Data Type | Source |
| IUPAC Name | (1S)-cyclopent-2-ene-1-carboxylic acid | Systematic | [1] |
| CAS Number | 67886-24-2 | (1S)-enantiomer | [1] |
| 2348-89-2 | Racemic Mixture | [2][3] | |
| Molecular Formula | C₆H₈O₂ | --- | [1] |
| Molecular Weight | 112.13 g/mol | Calculated | [1] |
| Melting Point | 139-141 °C | Experimental (Racemate) | [2][3][4] |
| Boiling Point | 97-98 °C @ 7 Torr | Experimental (Racemate) | [2][3][4] |
| pKa | 4.49 ± 0.20 | Predicted | [3][4] |
| XLogP3 | 1.1 | Computed | [1] |
| Hydrogen Bond Donors | 1 | Computed | [1] |
| Hydrogen Bond Acceptors | 2 | Computed | [1] |
| SMILES | C1C--INVALID-LINK--C(=O)O | Isomeric | [1] |
| InChIKey | MOMBAXHNIPLMSI-RXMQYKEDSA-N | Standard | [1] |
Spectroscopic Profile
Spectroscopic analysis is critical for the identification and characterization of (1S)-Cyclopent-2-ene-1-carboxylic acid. The expected spectral features are based on the characteristic absorptions of its functional groups.
Table 2: Expected Spectroscopic Data
| Technique | Feature | Expected Chemical Shift / Wavenumber | Comments |
| ¹H NMR | -COOH | ~12 ppm (singlet, broad) | The acidic proton is highly deshielded and its shift is concentration-dependent.[5] |
| Olefinic C-H | 5.5 - 6.0 ppm (multiplet) | Protons on the double bond. | |
| Allylic CH -COOH | 3.5 - 4.0 ppm (multiplet) | The proton at the stereocenter, adjacent to the carbonyl and the double bond. | |
| Allylic CH ₂ | 2.3 - 2.8 ppm (multiplet) | Methylene protons adjacent to the double bond. | |
| Aliphatic CH ₂ | 1.8 - 2.3 ppm (multiplet) | The remaining methylene protons on the ring. | |
| ¹³C NMR | C =O | 175 - 185 ppm | Carbonyl carbon of the carboxylic acid.[5] |
| Olefinic C H | 125 - 135 ppm | sp² hybridized carbons of the double bond. | |
| Allylic C H-COOH | 40 - 50 ppm | sp³ hybridized carbon of the stereocenter. | |
| Allylic C H₂ | 30 - 40 ppm | Methylene carbon adjacent to the double bond. | |
| Aliphatic C H₂ | 25 - 35 ppm | The remaining methylene carbon. | |
| IR Spectroscopy | O-H stretch | 2500 - 3300 cm⁻¹ (very broad) | Characteristic of a hydrogen-bonded carboxylic acid.[5][6] |
| C=O stretch | 1710 cm⁻¹ (strong, sharp) | For the dimeric, hydrogen-bonded form. Conjugation with the alkene can lower the frequency.[5][6] | |
| C=C stretch | 1640 - 1680 cm⁻¹ (medium) | Alkene double bond stretching.[6] | |
| Mass Spectrometry | Molecular Ion (M⁺) | m/z = 112 | The parent ion peak. |
| Acylium Ion | m/z = 67 (M-COOH) | A common fragment corresponding to the loss of the carboxyl group, resulting in a cyclopentenyl cation.[7] |
Chemical Reactivity and Synthetic Utility
The reactivity of (1S)-Cyclopent-2-ene-1-carboxylic acid is dictated by its two primary functional groups: the carboxylic acid and the carbon-carbon double bond.
-
Carboxylic Acid Group: This group undergoes typical reactions such as esterification (with alcohols under acidic conditions), amide formation (via activation with reagents like DCC or conversion to an acyl chloride), and reduction to the corresponding primary alcohol using strong reducing agents like LiAlH₄.
-
Alkene Group: The double bond can be hydrogenated to yield (1S)-Cyclopentanecarboxylic acid. It can also undergo electrophilic additions, such as halogenation and epoxidation. As a dienophile, the cyclopentene ring system can participate in Diels-Alder reactions, although it is less reactive than more electron-deficient alkenes.
Experimental Protocols
An enantiomerically pure form of cyclopent-2-ene-1-carboxylic acid is most practically obtained through the resolution of its racemic mixture. This is a standard and effective method for separating enantiomers.
Protocol 1: Resolution of Racemic Cyclopent-2-ene-1-carboxylic Acid
This protocol details a classical resolution method using a chiral amine to form diastereomeric salts, which can be separated by fractional crystallization due to their different physical properties.[8][9]
Objective: To separate (±)-Cyclopent-2-ene-1-carboxylic acid into its (1S) and (1R) enantiomers.
Materials:
-
(±)-Cyclopent-2-ene-1-carboxylic acid
-
(R)-(+)-1-Phenylethylamine (or another suitable chiral amine)
-
Methanol
-
Diethyl ether
-
1 M Hydrochloric acid (HCl)
-
Sodium sulfate (Na₂SO₄), anhydrous
-
Polarimeter
Procedure:
-
Formation of Diastereomeric Salts:
-
Dissolve 1.0 equivalent of racemic cyclopent-2-ene-1-carboxylic acid in a minimal amount of warm methanol.
-
In a separate flask, dissolve 0.5 equivalents of (R)-(+)-1-Phenylethylamine in methanol.
-
Slowly add the amine solution to the carboxylic acid solution with gentle stirring. The addition of slightly less than a stoichiometric amount of the resolving agent ensures that the salt of the less soluble diastereomer crystallizes out in higher purity.
-
Allow the mixture to cool slowly to room temperature, then place it in an ice bath or refrigerate overnight to promote crystallization.
-
-
Fractional Crystallization (Isolation of the Less Soluble Diastereomer):
-
Collect the resulting crystals by vacuum filtration and wash them with a small amount of cold diethyl ether to remove any adhering mother liquor.
-
The collected solid is the diastereomeric salt, enriched in one diastereomer (e.g., the (R)-acid-(R)-amine salt).
-
The purity of the separated salt can be checked by measuring its melting point or specific rotation. The crystallization process can be repeated from fresh methanol until a constant melting point or rotation is achieved, indicating the isolation of a pure diastereomer.
-
-
Liberation of the Enantiomerically Enriched Carboxylic Acid:
-
Suspend the purified diastereomeric salt in water.
-
Add 1 M HCl dropwise with vigorous stirring until the solution is acidic (pH ~2). This protonates the carboxylate and the amine.
-
Extract the liberated carboxylic acid into a suitable organic solvent, such as diethyl ether or ethyl acetate (3 x 20 mL).
-
Combine the organic extracts, wash with brine, and dry over anhydrous Na₂SO₄.
-
Filter off the drying agent and remove the solvent under reduced pressure to yield the enantiomerically enriched (e.g., (1S)-) Cyclopent-2-ene-1-carboxylic acid.
-
-
Analysis:
-
Determine the optical purity of the final product by measuring its specific rotation using a polarimeter. Compare the value to the literature value for the pure enantiomer, if available. Chiral HPLC can also be used for a more accurate determination of enantiomeric excess.
-
Potential Biological Significance: A Link to the Nrf2/Keap1 Pathway
While direct biological studies on (1S)-Cyclopent-2-ene-1-carboxylic acid are not widely reported, the cyclopentenone scaffold, which can be derived from it, is present in numerous natural products with significant biological activities, including anti-inflammatory, cytotoxic, and antiproliferative effects.[2][10]
A key mechanism for these effects is the activation of the Keap1-Nrf2 signaling pathway.[8][10] Kelch-like ECH-associated protein 1 (Keap1) is a sensor protein rich in reactive cysteine residues. Under normal conditions, Keap1 binds to the transcription factor Nrf2, targeting it for degradation. Electrophilic compounds, such as those containing a Michael acceptor moiety like a cyclopentenone, can covalently modify these cysteine residues on Keap1. This modification disrupts the Keap1-Nrf2 interaction, leading to the stabilization and nuclear translocation of Nrf2. In the nucleus, Nrf2 activates the Antioxidant Response Element (ARE), driving the expression of a battery of cytoprotective and detoxifying genes.[10][11]
Given that (1S)-Cyclopent-2-ene-1-carboxylic acid is a precursor to chiral cyclopentenones, it represents a valuable starting material for the synthesis of potential modulators of the Keap1-Nrf2 pathway for therapeutic applications in inflammatory diseases and cancer chemoprevention.[8]
References
- 1. (1s)-Cyclopent-2-ene-1-carboxylic acid | C6H8O2 | CID 128936 - PubChem [pubchem.ncbi.nlm.nih.gov]
- 2. chembk.com [chembk.com]
- 3. chembk.com [chembk.com]
- 4. 2-Cyclopentene-1-carboxylic acid CAS#: 2348-89-2 [m.chemicalbook.com]
- 5. chem.libretexts.org [chem.libretexts.org]
- 6. chem.libretexts.org [chem.libretexts.org]
- 7. spectrabase.com [spectrabase.com]
- 8. chem.libretexts.org [chem.libretexts.org]
- 9. chem.libretexts.org [chem.libretexts.org]
- 10. researchgate.net [researchgate.net]
- 11. pubs.acs.org [pubs.acs.org]
